Cas no 49831-65-4 (4-(2S)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutylaminobutanoic Acid)

• Product Name: 4-(2S)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutylaminobutanoic Acid
• CAS No: 49831-65-4
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 325676
• PubChem ID: 1712084
• Update Time: 2024-10-29

4-(2S)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutylaminobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[(2S)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]-
• Dexpanthenol impurity J
• 4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]butanoic acid
• Homopantothenic acid
• Pantogab
• GABA pantoate
• GABA-pantoyl
• Pantoyl-GABA
• Hopantenic
• Dexpanthenol impurity I
• ethyltrimethylsilylmalonate
• MLS006011478
• 4-((2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl)amino)butanoic acid
• STK370583
• SMR004703266
• 4-(2,4-Dihydroxy-3,3-dimethylbutanamido)butanoic acid
• Butanoic acid, 4-((2,4-dihydroxy-3,3-d
• 4-[[(2S)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]butanoic acid
• (S)-4-(2,4-Dihydroxy-3,3-dimethylbutanamido)butanoic acid
• 49831-65-4
• 4-(2S)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutylaminobutanoic Acid

• Inchi： 1S/C10H19NO5/c1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14/h8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14)
• InChI Key： SBBDHANTMHIRGW-UHFFFAOYSA-N
• SMILES： OC(C(NCCCC(=O)O)=O)C(C)(C)CO

Computed Properties

• Exact Mass: 233.12632271 g/mol
• Monoisotopic Mass: 233.12632271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 107
• Molecular Weight: 233.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives